Cas no 99910-55-1 (Octanoylglucuronide)

• Product Name: Octanoylglucuronide
• CAS No: 99910-55-1
• MF: C₁₄H₂₄O₈
• MW: 320.335565567017
• CID: 1003081
• Update Time: 2023-08-03

Octanoylglucuronide Chemical and Physical Properties

Names and Identifiers

• octanoylglucuronide
• Octanoyl-beta-D-glucuronide
• Octanoylglucuronoside
• Octanoyl-beta-D-glucuronoside
• Octanoyl-beta-delta-glucuronide
• 1-O-Octanoylhexopyranuronic acid
• Octanoyl-beta-delta-glucuronoside
• 1-O-octanoyl-beta-D-glucopyranuronic acid
• Q27139246
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(octanoyloxy)oxane-2-carboxylic acid
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(octanoyloxy)tetrahydro-2H-pyran-2-carboxylic acid
• Octanoylglucuronide

• Inchi： 1S/C14H24O8/c1-2-3-4-5-6-7-8(15)21-14-11(18)9(16)10(17)12(22-14)13(19)20/h9-12,14,16-18H,2-7H2,1H3,(H,19,20)/t9-,10-,11+,12-,14+/m0/s1
• InChI Key： ASFORWUCPCKFPY-BYNIDDHOSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(CCCCCCC)=O)O)O)O

Computed Properties

• Exact Mass: 320.147
• Monoisotopic Mass: 320.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134

Experimental Properties

• Density: 1.33
• Boiling Point: 498.1°C at 760 mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.533